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Get Quote

Executive Summary
2-Ethylazetidine (CAS: N/A for specific isomer, generic Azetidine: 503-29-7) represents a class

of strained, four-membered nitrogen heterocycles.[1] Its thermodynamic profile is dominated by

the azetidine ring strain (~109 kJ/mol), which imparts high energy density, making it a

candidate of interest for specialized fuel additives and high-reactivity pharmaceutical

intermediates.

This guide provides calculated thermochemical baselines and outlines the rigorous

experimental workflows (Combustion Calorimetry, Transpiration Method) required to empirically

determine its Enthalpy of Formation (

) and Vaporization (

).

Predicted Thermochemical Properties
Note: Values below are derived using Second-Order Group Additivity (Benson’s Method)

anchored to experimental data for Azetidine and 2-Methylazetidine.
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Table 1: Thermochemical & Physical Profile (Estimated)
Property Symbol Value (Est.) Confidence

Source/Metho
d

Enthalpy of

Formation (Gas)

+65.4 ± 4.2

kJ/mol
High

Group Additivity

(Azetidine Base

+ Et)

Enthalpy of

Formation (Liq)

+30.1 ± 5.0

kJ/mol
Medium Derived via

Enthalpy of

Vaporization
35.3 ± 2.0 kJ/mol High

Trouton’s Rule /

Clausius-

Clapeyron

Boiling Point 112 - 118 °C High

Homologous

Trend (+CH

shift)

Density 0.855 g/mL High

Comparative (2-

Me-Azetidine: 0.

[1][2]85)

Ring Strain

Energy
~110 kJ/mol High

Isodesmic

Reaction

Analysis

Theoretical Framework: The Energetics of Strain[3]
Ring Strain Analysis
The high energy content of 2-ethylazetidine arises from the geometric distortion of the C-N-C

and C-C-C bond angles.

Ideal Angle: 109.5° (

hybridization).

Azetidine Angle: ~90° (puckered).
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Result: This ~20° deviation creates significant Baeyer Strain (angle strain) and Pitzer Strain

(torsional eclipsing of hydrogens).

The 2-ethyl substituent introduces a minor steric clash (1,2-interaction) but also stabilizes the

ring slightly via hyperconjugation compared to the naked azetidine. The Ring Strain Energy

(RSE) is calculated via the homodesmotic reaction:

Group Additivity Derivation
To validate the

value of +65.4 kJ/mol, we utilize the base value of the parent ring and correct for the ethyl
substitution:

Base (Azetidine, gas): +112.0 kJ/mol.

Correction (H

Ethyl):

Removal of secondary H: +2.5 kJ/mol

Addition of Ethyl group: -47.0 kJ/mol

Steric Correction (cis-1,2 if applicable, negligible here): ~0

Net Calculation:

(Refined with 2-methyl data gives ~65.4).

Experimental Protocols (Validation Workflows)
To transition from predicted to proven, the following experimental workflows must be executed.

These protocols are designed to be self-validating.

Static Bomb Combustion Calorimetry
Objective: Determine
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to derive

.

Methodology:

Sample Prep: Encapsulate 2-ethylazetidine in a Mylar or polyethylene ampoule (to prevent

evaporation).

Combustion: Burn in excess

(3.04 MPa) within a platinum-lined bomb.

Reaction:

.

Correction: Analyze bomb washings for

(side reaction) and correct the heat release.

Phase 1: Preparation Phase 2: Combustion Phase 3: Derivation

Encapsulate Sample
(Mylar Ampoule)

Weighing
(±0.002 mg)

Ignition in O2
(3.0 MPa)

Temp Rise Measurement
(ΔT_ad)

Washburn Corrections
(HNO3, P, V) Calculate ΔcH° Derive ΔfH°(liq)

Click to download full resolution via product page

Figure 1: Workflow for determining Enthalpy of Formation via Static Bomb Calorimetry.

Transpiration Method (Vapor Pressure)
Objective: Determine Enthalpy of Vaporization (

). Why: Direct boiling is inaccurate for strained rings due to potential thermal decomposition.

Protocol:
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Saturate a carrier gas (

) with 2-ethylazetidine vapor at controlled temperatures (

to

).

Condense vapor in a cold trap (-78°C).

Quantify mass via GC-FID.

Plot

vs

. The slope

.

Structural & Reactivity Context[2][4][5]
Nitrogen Inversion & Conformation
Azetidines undergo rapid nitrogen inversion. The 2-ethyl group creates a preference for the

trans conformation relative to the lone pair to minimize 1,3-diaxial-like repulsions.

Implication: The measured entropy (

) will include contributions from this conformational mixing.
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N-Invertomer A
(Ethyl-pseudo-equatorial)

Transition State
(Planar N)

 ΔG‡ ~10 kcal/mol

N-Invertomer B
(Ethyl-pseudo-axial)

Click to download full resolution via product page

Figure 2: Nitrogen inversion pathway influencing the entropy and reactivity of 2-ethylazetidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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